1-Pyrrolidin-1-yl-2-(2-thiophen-3-yl-1,3-thiazol-4-yl)ethanone

• IUPAC Name: 1-pyrrolidin-1-yl-2-(2-thiophen-3-yl-1,3-thiazol-4-yl)ethanone
• InChI: InChI=1S/C13H14N2OS2/c16-12(15-4-1-2-5-15)7-11-9-18-13(14-11)10-3-6-17-8-10/h3,6,8-9H,1-2,4-5,7H2
• InChI Key: OEFFSDZPNMRIDY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CC2=CSC(=N2)C3=CSC=C3
• Molecular Formula: C13H14N2OS2
• Molecular Weight: 278.4 g/mol

Description

1-Pyrrolidin-1-yl-2-(2-thiophen-3-yl-1,3-thiazol-4-yl)ethanone, also known as PV-8, is a synthetic cathinone and a research chemical. It was first synthesized in the 1960s and has gained popularity in recent years due to its potential as a stimulant and psychoactive substance.

Mechanism of Action

1-Pyrrolidin-1-yl-2-(2-thiophen-3-yl-1,3-thiazol-4-yl)ethanone acts as a dopamine and norepinephrine reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. It also acts as a serotonin releasing agent, causing the release of serotonin from neurons. These actions lead to the stimulant and psychoactive effects of 1-Pyrrolidin-1-yl-2-(2-thiophen-3-yl-1,3-thiazol-4-yl)ethanone.
Biochemical and Physiological Effects:
The use of 1-Pyrrolidin-1-yl-2-(2-thiophen-3-yl-1,3-thiazol-4-yl)ethanone has been associated with increased heart rate, blood pressure, and body temperature. It has also been reported to cause euphoria, increased sociability, and enhanced physical performance. However, the long-term effects of 1-Pyrrolidin-1-yl-2-(2-thiophen-3-yl-1,3-thiazol-4-yl)ethanone on the brain and body are not well understood.

Advantages and Limitations for Lab Experiments

1-Pyrrolidin-1-yl-2-(2-thiophen-3-yl-1,3-thiazol-4-yl)ethanone has several advantages for lab experiments, including its low cost, easy synthesis, and availability. However, its potential for abuse and lack of long-term safety data are limitations that should be considered when conducting research with this substance.

Future Directions

Future research on 1-Pyrrolidin-1-yl-2-(2-thiophen-3-yl-1,3-thiazol-4-yl)ethanone should focus on its potential as a treatment for Parkinson's disease and as an analgesic. Further studies should also investigate the long-term effects of 1-Pyrrolidin-1-yl-2-(2-thiophen-3-yl-1,3-thiazol-4-yl)ethanone on the brain and body. Additionally, the development of safer and more effective cathinones should be a priority for future research.

Synthesis Methods

The synthesis of 1-Pyrrolidin-1-yl-2-(2-thiophen-3-yl-1,3-thiazol-4-yl)ethanone involves the reaction of 2-thiophen-3-yl-1,3-thiazol-4-ylamine with alpha-chloroketone. The resulting product is purified through recrystallization and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

1-Pyrrolidin-1-yl-2-(2-thiophen-3-yl-1,3-thiazol-4-yl)ethanone has been studied for its potential as a psychoactive substance and stimulant. It has been found to have similar effects to other cathinones such as methcathinone and mephedrone. 1-Pyrrolidin-1-yl-2-(2-thiophen-3-yl-1,3-thiazol-4-yl)ethanone has also been studied for its potential as a treatment for Parkinson's disease and as an analgesic.